Cas no 2249292-76-8 (1-(2-methylcyclopropanecarbonyl)piperidine-4-sulfonyl fluoride)

• Product Name: 1-(2-methylcyclopropanecarbonyl)piperidine-4-sulfonyl fluoride
• CAS No: 2249292-76-8
• MF: C₁₀H₁₆FNO₃S
• MW: 249.302345275879
• CID: 5412823
• PubChem ID: 138027455
• Update Time: 2025-10-29

1-(2-methylcyclopropanecarbonyl)piperidine-4-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• Z2940563354
• EN300-26575057
• 2249292-76-8
• 1-(2-methylcyclopropanecarbonyl)piperidine-4-sulfonyl fluoride
• 1-[(2-Methylcyclopropyl)carbonyl]-4-piperidinesulfonyl fluoride

• Inchi： 1S/C10H16FNO3S/c1-7-6-9(7)10(13)12-4-2-8(3-5-12)16(11,14)15/h7-9H,2-6H2,1H3
• InChI Key： XOKQISZMWZRTDP-UHFFFAOYSA-N
• SMILES： N1(C(C2CC2C)=O)CCC(S(F)(=O)=O)CC1

Computed Properties

• Exact Mass: 249.08349271g/mol
• Monoisotopic Mass: 249.08349271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 406.5±34.0 °C(Predicted)
• pka: -2.70±0.40(Predicted)

Additional information on 1-(2-methylcyclopropanecarbonyl)piperidine-4-sulfonyl fluoride

Introduction to 1-(2-methylcyclopropanecarbonyl)piperidine-4-sulfonyl fluoride (CAS No. 2249292-76-8)

1-(2-methylcyclopropanecarbonyl)piperidine-4-sulfonyl fluoride (CAS No. 2249292-76-8) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring, a sulfonyl fluoride group, and a 2-methylcyclopropanecarbonyl moiety. These structural elements contribute to its potential utility in various biological and therapeutic applications.

The chemical structure of 1-(2-methylcyclopropanecarbonyl)piperidine-4-sulfonyl fluoride can be represented as follows: C₁₁H₁₇FOS₃. The presence of the sulfonyl fluoride group makes this compound particularly interesting for its reactivity and potential as a building block in the synthesis of more complex molecules. The piperidine ring, a common motif in many bioactive compounds, imparts additional stability and biological activity to the molecule.

In recent years, there has been a growing interest in the development of novel therapeutic agents that can target specific biological pathways with high selectivity and efficacy. 1-(2-methylcyclopropanecarbonyl)piperidine-4-sulfonyl fluoride has shown promise in this regard due to its ability to modulate key enzymes and receptors involved in various disease states. For instance, studies have demonstrated its potential as an inhibitor of serine proteases, which are implicated in numerous pathological processes, including inflammation and cancer.

The synthesis of 1-(2-methylcyclopropanecarbonyl)piperidine-4-sulfonyl fluoride typically involves several steps, starting from readily available starting materials. One common approach involves the reaction of 4-fluorobenzenesulfonyl chloride with piperidine to form the corresponding sulfonyl chloride intermediate. This intermediate is then reacted with 2-methylcyclopropanecarboxylic acid to yield the final product. The use of mild reaction conditions and efficient catalysts ensures high yields and purity, making this compound accessible for further research and development.

In terms of its biological activity, 1-(2-methylcyclopropanecarbonyl)piperidine-4-sulfonyl fluoride has been evaluated in various in vitro and in vivo models. Preliminary studies have shown that it exhibits potent inhibitory effects on specific serine proteases, such as trypsin and chymotrypsin. These enzymes play crucial roles in the degradation of proteins and are often overexpressed in inflammatory diseases and certain types of cancer. By selectively inhibiting these enzymes, 1-(2-methylcyclopropanecarbonyl)piperidine-4-sulfonyl fluoride has the potential to reduce inflammation and slow down tumor progression.

Beyond its enzymatic inhibition properties, 1-(2-methylcyclopropanecarbonyl)piperidine-4-sulfonyl fluoride has also been investigated for its ability to modulate other biological targets. For example, recent studies have explored its effects on G protein-coupled receptors (GPCRs), which are important targets for many drugs used in the treatment of cardiovascular diseases, neurological disorders, and metabolic syndromes. The unique structural features of this compound make it a promising candidate for developing novel GPCR modulators with improved selectivity and potency.

The safety profile of 1-(2-methylcyclopropanecarbonyl)piperidine-4-sulfonyl fluoride is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a viable candidate for further clinical development. However, ongoing research is necessary to fully understand its pharmacokinetic properties and potential side effects.

In conclusion, 1-(2-methylcyclopropanecarbonyl)piperidine-4-sulfonyl fluoride (CAS No. 2249292-76-8) represents an exciting new molecule with significant potential in the field of medicinal chemistry. Its unique structural features and biological activities make it a valuable tool for researchers exploring new therapeutic strategies for various diseases. As more studies are conducted, it is likely that this compound will continue to reveal new insights into the mechanisms underlying various pathological processes and contribute to the development of innovative treatments.